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Compound of Interest

Compound Name: 4-Phenoxybutyl chloride

Cat. No.: B1359944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for 4-
Phenoxybutyl chloride (CAS No. 2651-46-9). The information has been compiled from

various chemical supplier safety data sheets and databases to ensure a thorough

understanding of the potential hazards, handling precautions, and emergency procedures. It is

critical to note that a comprehensive, officially published Safety Data Sheet (SDS) with

complete toxicological and ecological data is not readily available in the public domain.

Therefore, this guide is based on the accessible information, and a conservative approach to

handling this chemical is strongly recommended.

Core Safety & Physical Data
The following tables summarize the known physical, chemical, and safety information for 4-
Phenoxybutyl chloride.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 2651-46-9
Chem-Impex[1], Matrix

Scientific[2][3]

Molecular Formula C10H13ClO
Chem-Impex[1], Matrix

Scientific[2][3]

Molecular Weight 184.67 g/mol
Chem-Impex[1], Matrix

Scientific[2][3]

Appearance
Light yellow to brown clear

liquid

TCI Chemicals,

ChemicalBook[4]

Boiling Point
147 °C @ 12 mm Hg; 135-138

°C @ 12 Torr

ChemicalBook[4], Matrix

Scientific[3]

Density
1.068 g/mL at 25 °C; 1.09

g/mL

ChemicalBook[4], Matrix

Scientific[3]

Refractive Index n20/D 1.522 ChemicalBook[4]

Flash Point >230 °F (>110 °C)
ChemicalBook[4], Matrix

Scientific[3]

Storage Temperature

0-8°C; Room Temperature

(cool and dark place, <15°C

recommended)

Chem-Impex[1], TCI

Chemicals

Synonyms
(4-Chlorobutoxy)benzene, 4-

Chlorobutyl phenyl ether

Chem-Impex[1], TCI

Chemicals

Table 2: Hazard Identification and GHS Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation,

Category 2

GHS07 Warning
H315: Causes skin

irritation

Skin Sensitization,

Category 1
GHS07 Warning

H317: May cause an

allergic skin reaction

Serious Eye

Damage/Eye Irritation,

Category 1

GHS05 Danger
H318: Causes serious

eye damage

Specific Target Organ

Toxicity — Single

Exposure; Respiratory

Tract Irritation,

Category 3

GHS07 Warning
H335: May cause

respiratory irritation

Source: ChemicalBook[4]

Hazard and Precautionary Visualization
The following diagram illustrates the relationship between the identified hazards and the

necessary precautionary measures.
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Identified Hazards

Precautionary Statements

H315

Causes skin irritation

P264

Wash hands and skin thoroughly after handling

P280

Wear protective gloves/clothing/eye protection/face protection

P302+P352

IF ON SKIN: Wash with plenty of soap and water

H317

May cause an allergic skin reaction

P261

Avoid breathing mist/vapours/spray

P272

Contaminated work clothing should not be allowed out of the workplace

P333+P313

If skin irritation or rash occurs: Get medical advice/attention

H318

Causes serious eye damage

P305+P351+P338

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

P310

Immediately call a POISON CENTER or doctor/physician

H335

May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statement Relationships.
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Experimental Protocols and Methodologies
Detailed experimental protocols for the toxicological and ecotoxicological properties of 4-
Phenoxybutyl chloride are not available in the public domain based on the conducted search.

Chemical suppliers note that the toxicological properties have not been fully investigated[2].

The GHS classifications provided are likely based on data from similar chemical structures or

internal studies that have not been publicly disclosed. Researchers should handle this

compound with the assumption that it is potently irritating and sensitizing until more

comprehensive data becomes available.

Safe Handling and Emergency Procedures
Given the known hazards of 4-Phenoxybutyl chloride, a strict adherence to safety protocols is

mandatory. The following workflow outlines the essential steps for handling this chemical in a

laboratory setting.
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Pre-Handling

Personal Protective Equipment (PPE)

Handling & Storage

Emergency Response

Review SDS & Technical Guide

Identify Hazards:
- Skin/Eye Irritant
- Skin Sensitizer

- Respiratory Irritant

Prepare Engineering Controls:
- Chemical Fume Hood

- Eyewash Station & Safety Shower Access

Wear Chemical Safety Goggles & Face Shield

Wear Chemical-Resistant Gloves (e.g., Nitrile)

Wear a Lab Coat & Closed-Toe Shoes

Handle exclusively in a chemical fume hood

Avoid inhalation of vapors and direct contact with skin and eyes

Store in a tightly closed container in a cool, dry, well-ventilated area

Skin Contact:
Immediately wash with soap and water.

Seek medical attention if irritation/rash develops

Eye Contact:
Rinse with water for 15 mins.

Immediately seek medical attention

Inhalation:
Move to fresh air.

Seek medical attention

Spill:
Absorb with inert material and dispose of as hazardous waste

Click to download full resolution via product page

Caption: Safe Handling and Emergency Response Workflow.
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First-Aid Measures
Skin Contact: After contact with skin, wash immediately with generous quantities of running

water and non-abrasive soap. If skin irritation or a rash occurs, seek medical attention.

Contaminated clothing should be washed before reuse[2].

Eye Contact: Immediately rinse eyes with clean, running water for at least 15 minutes while

keeping the eyes open. Remove contact lenses if present and easy to do so. Seek

immediate medical attention[2][4].

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell[2].

Ingestion: While specific data is unavailable, it is stated that the substance may be harmful

by ingestion[2]. Do NOT induce vomiting. Rinse mouth and seek immediate medical advice.

Fire-Fighting Measures
Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol/polymer foam[2].

Hazards from Combustion: Emits toxic fumes under fire conditions[2].

Handling and Storage
Handling: Use only in a chemical fume hood with adequate ventilation. Wear appropriate

personal protective equipment, including safety goggles, chemical-resistant gloves, and

protective clothing. Avoid getting the chemical in eyes, on skin, or on clothing. Wash hands

and any exposed skin thoroughly after handling[2][4].

Storage: Keep the container tightly closed and store in a cool, dry, well-ventilated place.

Store away from strong oxidizing agents, strong acids, and strong bases[2].

Toxicological Information
To the best of our knowledge, the toxicological properties of 4-Phenoxybutyl chloride have

not been fully investigated or determined[2]. The available information indicates that it is an

irritant to the skin, eyes, mucous membranes, and upper respiratory tract. It may also cause an
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allergic skin reaction (skin sensitization)[2][4]. No quantitative data such as LD50 or LC50

values are publicly available.

Conclusion
4-Phenoxybutyl chloride is a chemical that requires careful handling due to its irritant and

sensitizing properties. The lack of a comprehensive, publicly available SDS necessitates a

cautious approach. All laboratory personnel must use appropriate engineering controls and

personal protective equipment to minimize exposure. In the event of an exposure, the first-aid

measures outlined in this guide should be followed immediately, and medical attention should

be sought. Further research into the toxicological properties of this compound is needed to

provide a more complete safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]

3. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]

4. 4-Phenoxybutyl chloride price,buy 4-Phenoxybutyl chloride - chemicalbook
[chemicalbook.com]

To cite this document: BenchChem. [4-Phenoxybutyl Chloride: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359944#4-phenoxybutyl-chloride-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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